3-phenylcyclobutane-1-sulfonamide, Mixture of diastereomers
Overview
Description
3-Phenylcyclobutane-1-sulfonamide is a sulfonamide compound. Sulfonamides are synthetic bacteriostatic antibiotics with a wide spectrum against most gram-positive and many gram-negative organisms . They are organo-sulphur compounds containing the -SO2NH2 and/or -SO2NH- group .
Synthesis Analysis
The synthesis of sulfonamides often involves a reaction of aliphatic or aromatic sulfonyl chloride with ammonia, which produces a greater yield compared to other methods . A novel sulfonamide compound, ({4-nitrophenyl}sulfonyl)tryptophan (DNSPA), has been synthesized from 4-nitrobenzenesulphonylchloride and L-tryptophan precursors .Molecular Structure Analysis
Sulfonamides have distinct 6- or 5-membered heterocyclic rings . The frontier molecular orbital (FMO) analysis is a useful property to determine molecular structure .Chemical Reactions Analysis
Sulfonamides exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase . They can undergo 1,3- and 1,5-sulfonyl migrations to afford the corresponding aryl .Physical And Chemical Properties Analysis
Sulfonamides are not readily biodegradable and have potential to cause various unfavorable side effects . The physical properties such as hardness, topography, and hydrophilicity are known to be important parameters in the biological evaluation of materials .Mechanism of Action
Safety and Hazards
Future Directions
Sulfonamides constitute a useful group of compounds with extensive applications in medicinal and synthetic chemistry . The continuous search and design of new drug formulations based on this class of compounds are paving the way for future developments . The prodrug approach, creating more hydrophilic analogs, represents a potential approach for more sophisticated radiotracer developments .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-phenylcyclobutane-1-sulfonamide involves the reaction of cyclobutene with phenylsulfonyl chloride followed by reaction with ammonia to form the sulfonamide. The reaction is expected to yield a mixture of diastereomers.", "Starting Materials": [ "Cyclobutene", "Phenylsulfonyl chloride", "Ammonia" ], "Reaction": [ "Step 1: Cyclobutene is reacted with phenylsulfonyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride to form the corresponding sulfonyl chloride intermediate.", "Step 2: The sulfonyl chloride intermediate is then reacted with ammonia in the presence of a base such as sodium hydroxide to form the sulfonamide product.", "Step 3: The product is expected to be a mixture of diastereomers due to the presence of the chiral center in the cyclobutene starting material." ] } | |
CAS RN |
2016189-60-7 |
Product Name |
3-phenylcyclobutane-1-sulfonamide, Mixture of diastereomers |
Molecular Formula |
C10H13NO2S |
Molecular Weight |
211.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
